Cas no 494838-94-7 (3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid)
3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid
- 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid
- Z65523155
- AK-918/11887006
- 3,4-dimethyl-5-(4-methylpiperidine-1-sulfonyl)benzoic acid
- 3,4-dimethyl-5-(4-methylpiperidin-1-ylsulfonyl)benzoic acid
- AKOS008971895
- 494838-94-7
- EN300-13385
- 3,4-dimethyl-5-[(4-methyl-1-piperidinyl)sulfonyl]benzoic acid
- CS-0233480
- 3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoicacid
-
- Inchi: 1S/C15H21NO4S/c1-10-4-6-16(7-5-10)21(19,20)14-9-13(15(17)18)8-11(2)12(14)3/h8-10H,4-7H2,1-3H3,(H,17,18)
- InChI Key: LETYSSRRWOHJQM-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C)C=1C)(N1CCC(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 311.11912932Da
- Monoisotopic Mass: 311.11912932Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 83.1Ų
3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-13385-0.05g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-13385-0.1g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 0.1g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-13385-0.25g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 0.25g |
$92.0 | 2023-02-09 | |
| Enamine | EN300-13385-0.5g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 0.5g |
$175.0 | 2023-02-09 | |
| Enamine | EN300-13385-1.0g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-13385-2.5g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 2.5g |
$503.0 | 2023-02-09 | |
| Enamine | EN300-13385-5.0g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 5.0g |
$743.0 | 2023-02-09 | |
| Enamine | EN300-13385-10.0g |
3,4-dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 98% | 10.0g |
$1101.0 | 2023-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304150-50mg |
3,4-Dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 95% | 50mg |
¥1152.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1304150-100mg |
3,4-Dimethyl-5-[(4-methylpiperidin-1-yl)sulfonyl]benzoic acid |
494838-94-7 | 95% | 100mg |
¥1188.00 | 2024-05-11 |
3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid
Recent Advances in the Study of 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid (CAS: 494838-94-7)
In recent years, the compound 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid (CAS: 494838-94-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylbenzoic acid derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential as a lead compound for drug development.
One of the key areas of research has been the compound's interaction with cellular targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. Recent findings suggest that 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid exhibits selective inhibition of certain kinases, which are critical in signal transduction processes. This selectivity makes it a valuable candidate for the development of targeted therapies with reduced off-target effects.
Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the chemical structure of 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid, aiming to enhance its bioavailability and metabolic stability. These modifications have led to the synthesis of analogs with improved efficacy and safety profiles, as demonstrated in preclinical models.
In addition to its therapeutic potential, recent studies have also explored the compound's role as a chemical probe. By leveraging its selective binding properties, scientists have used 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid to investigate the biological functions of specific proteins and pathways. This application has provided valuable insights into disease mechanisms and identified new targets for drug discovery.
Despite these promising developments, challenges remain in the clinical translation of 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid. Issues such as solubility, formulation, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical properties and biological activities continue to make it a focal point of research in the chemical biology and pharmaceutical fields.
In conclusion, the latest research on 3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid (CAS: 494838-94-7) highlights its potential as a versatile tool in drug discovery and biological research. Ongoing studies are expected to further elucidate its mechanisms and expand its applications, paving the way for novel therapeutic strategies.
494838-94-7 (3,4-dimethyl-5-(4-methylpiperidin-1-yl)sulfonylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)